4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid

• CAS RN: 68786-52-7
• Molecular Formula: C8H5N3O3
• Molecular Weight: 191.1

Description

4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid, also known as 4-OPP, is an organic compound belonging to the pyrimidopyridazine class. It is a heterocyclic organic compound that has been studied for its potential applications in a variety of fields, such as organic synthesis, pharmaceuticals, and biochemistry. 4-OPP has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of scientific research applications.

Scientific Research Applications

4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been used in a variety of scientific research applications, such as organic synthesis, pharmaceuticals, and biochemistry. In organic synthesis, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been used as a building block for the synthesis of a variety of organic compounds, such as heterocycles, nitrogen-containing heterocycles, and polycyclic compounds. In pharmaceuticals, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been used in the synthesis of a variety of drugs, such as anti-cancer drugs and anti-fungal drugs. In biochemistry, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been used in the synthesis of a variety of enzymes, such as proteases and lipases.

Mechanism of Action

The mechanism of action of 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid is not fully understood. However, it is believed that 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid is able to interact with a variety of enzymes and receptors, which can lead to a variety of biochemical and physiological effects. For example, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been found to interact with the enzyme cyclooxygenase, which is involved in the production of prostaglandins. 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has also been found to interact with the enzyme phospholipase A2, which is involved in the breakdown of phospholipids.
Biochemical and Physiological Effects
4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been found to have a wide range of biochemical and physiological effects. For example, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been found to have anti-inflammatory, anti-cancer, and anti-fungal properties. 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has also been found to have antioxidant, anticoagulant, and antiplatelet properties. In addition, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has been found to have neuroprotective, cardioprotective, and hepatoprotective properties.

Advantages and Limitations for Lab Experiments

4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid has a number of advantages and limitations for lab experiments. One of the advantages of 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid is that it is relatively inexpensive and can be easily synthesized using a variety of methods. Another advantage is that it has a wide range of biochemical and physiological effects, which makes it useful for a variety of scientific research applications. However, 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid also has some limitations. For example, it is not very stable and can degrade over time. In addition, it can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid research. One potential direction is the development of new and improved synthesis methods for 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid. Another potential direction is the development of new and improved pharmaceuticals based on 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid. In addition, further research could be conducted on the biochemical and physiological effects of 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid, as well as its potential therapeutic applications. Finally, further research could be conducted on the mechanism of action of 4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid, as well as its potential toxicological effects.

Synthesis Methods

4-oxo-4H-pyrimido[1,2-b]pyridazine-3-carboxylic acid can be synthesized using a variety of methods, including the Knoevenagel condensation, the Biginelli reaction, and the Ugi four-component reaction. The Knoevenagel condensation is a reaction that involves the condensation of an aldehyde and an acyl halide in the presence of a base. The Biginelli reaction is a three-component reaction that involves the condensation of a carbonyl compound, an aldehyde, and an acid. The Ugi four-component reaction is a reaction that involves the condensation of an aldehyde, an amine, an acid, and an isocyanide.